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Storage, Handling, and Safety

Proper handling is crucial for preserving the integrity of this internal standard. The following table

summarizes the key conditions and safety information:

Aspect Recommendations & Information

Optimal Storage
Temp.

-20°C [1] [2] [3]

Shipping
Condition

Room temperature (considered stable for a few days during transit) [3]

Flash Point 100 °C (closed cup) [1] [2]

Hazard
Statements

H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction), H412
(Harmful to aquatic life with long-lasting effects) [1] [2]

Safety
Precautions

Use personal protective equipment (lab coat, gloves, eye protection); avoid
creating dust/aerosols [4]

Application in Analytical Protocols
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Metalaxyl-¹³C₆ is primarily used as an internal standard in quantitative mass spectrometry to correct for

losses during sample preparation and matrix effects during analysis [2] [5]. The following workflow

illustrates its typical use in a multi-residue analytical method:

Sample Preparation

Weigh Sample Matrix
(e.g., 3-5 g)

Add Internal Standard
(Metalaxyl-¹³C₆ Solution)

Homogenize with
Extraction Solvent

Clean-up via
Solid Phase Extraction (SPE)

Analysis by
GC-MS or LC-MS/MS

Data Quantification
Using Isotope Dilution

Click to download full resolution via product page

Experimental workflow for residue analysis using Metalaxyl-¹³C₆ as an internal standard [6] [5].
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A peer-reviewed study on pesticide stability supports the -20°C storage condition, demonstrating that

pesticide residues in powdered food matrices, including fungicides, showed no significant degradation when

stored between -20°C and -30°C for over 14 years [6]. This confirms that proper storage is highly effective

for preserving analyte integrity.

Critical Considerations for Use

Solubility: For preparing stock solutions, Metalaxyl-¹³C₆ may dissolve in DMSO. Other common

solvents like ethanol or acetonitrile can also be tested with a minute amount of the product first to
avoid sample loss [3].

Matrix Effects: In complex matrices like wine, a combination of Solid-Phase Extraction (SPE) and
dispersive Liquid-Liquid Microextraction (DLLME) can be used for cleanup and concentration before

GC-MS analysis to achieve lower limits of quantification [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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